Cas no 2248362-06-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate
• CAS No: 2248362-06-1
• MF: C₁₆H₁₀FNO₄S
• MW: 331.318306446075
• CID: 5845268
• PubChem ID: 165981050
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516003
• 2248362-06-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate

• Inchi： 1S/C16H10FNO4S/c1-23-12-8-4-7-11(17)13(12)16(21)22-18-14(19)9-5-2-3-6-10(9)15(18)20/h2-8H,1H3
• InChI Key： VJLBJAAMZWDBMQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C(C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 331.03145714g/mol
• Monoisotopic Mass: 331.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate (CAS No. 2248362-06-1) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate, identified by its CAS number 2248362-06-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from both isoindole and fluoro-substituted benzoate moieties, making it a versatile scaffold for further functionalization and exploration.

Structurally, the presence of a dioxo group at the 1,3 position of the isoindole ring introduces a region of high electrophilicity, which can be exploited in various chemical reactions such as nucleophilic additions or cyclizations. The fluoro substituent at the 2-position of the benzoate ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. Additionally, the methylsulfanyl (methylthio) group at the 6-position of the benzoate moiety adds another layer of reactivity and potential for further derivatization.

In recent years, there has been growing interest in isoindole derivatives as biologically active compounds. The isoindole core is a privileged scaffold found in numerous natural products and drug candidates, exhibiting activities ranging from anti-inflammatory to anticancer effects. The specific substitution pattern in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate positions it as a promising candidate for investigating novel pharmacological mechanisms.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The combination of the dioxo group and the fluoro substituent can influence electronic properties in a way that enhances binding interactions with biological targets. For instance, studies have shown that fluoro-substituted benzoates can act as potent inhibitors of certain cytochrome P450 enzymes, which are crucial in drug metabolism. The presence of the methylsulfanyl group may further enhance interactions with hydrophobic pockets or participate in hydrogen bonding networks within enzyme active sites.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations, researchers can explore how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate might bind to specific proteins or receptors. These simulations have suggested that the compound could exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a valuable tool for studying diseases such as arthritis or neuroinflammation.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key steps include cyclization reactions to form the isoindole core followed by selective fluorination and thioetherification. Advances in green chemistry have also been applied to these processes, minimizing waste and improving yields through catalytic methods or solvent-free reactions.

In vitro studies have begun to uncover the biological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate. Initial experiments indicate that it demonstrates moderate cytotoxicity against certain cancer cell lines without significant toxicity toward normal cells. This selective toxicity is an attractive feature for developing new anticancer agents. Furthermore, preliminary data suggest that the compound may interfere with microtubule dynamics by inhibiting tubulin polymerization.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of a fluorine atom at the 2-position of the benzoate ring enhances binding affinity by increasing lipophilicity while reducing metabolic liability. This balance is critical for achieving prolonged drug action and improved bioavailability. The methylsulfanyl group further contributes to this profile by potentially enhancing cell membrane permeability through hydrophobic interactions.

Future directions for research on this compound include exploring its mechanism of action in greater detail through biochemical assays and structural biology techniques such as X-ray crystallography or NMR spectroscopy. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites within biological systems—could expand its therapeutic applications.

The growing interest in heterocyclic compounds like isoindoles underscores their importance as building blocks for drug discovery programs. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-6-(methylsulfanyl)benzoate make it a compelling candidate for further development into novel therapeutic agents targeting various diseases.